Cas no 1261730-92-0 (2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261730-92-0
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 4983486
• Update Time: 2025-11-07

2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C15H11F3N2O/c1-21-14-8-11(5-6-19)13(9-20-14)10-3-2-4-12(7-10)15(16,17)18/h2-4,7-9H,5H2,1H3
• InChI Key： RHKQPWNBLRYPQG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=CC=1CC#N)OC)(F)F

Computed Properties

• Exact Mass: 292.08234746 g/mol
• Monoisotopic Mass: 292.08234746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9
• Molecular Weight: 292.26

Additional information on 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Introduction to 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261730-92-0)

2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, with the CAS number 1261730-92-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a trifluoromethyl-substituted phenyl ring, and a pyridine core with an acetonitrile moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile have been driven by its potential applications in the treatment of various diseases. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties, making it a promising candidate for drug development. The compound's ability to modulate key biological pathways and interact with specific protein targets has been extensively investigated.

In terms of its chemical structure, 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a trifluoromethyl-substituted phenylboronic acid with a 5-bromo-2-methoxypyridine derivative, followed by the introduction of the acetonitrile group via a nucleophilic substitution reaction. This synthetic route ensures high yields and purity, making it suitable for large-scale production.

The biological activities of 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile have been evaluated in various in vitro and in vivo models. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant anti-cancer activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK.

Furthermore, recent research has explored the neuroprotective properties of 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile. Studies have shown that it can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier adds to its therapeutic potential in these conditions.

The pharmacokinetic properties of 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile have also been investigated. It has been found to have favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

In conclusion, 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261730-92-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.